4-Bromo-2-(methoxyimino)-3-oxobutanoyl chloride

• CAS RN: 115922-43-5
• Molecular Formula: C5H5BrClNO3
• Molecular Weight: 242.453
• IUPAC Name: 4-bromo-2-methoxyimino-3-oxobutanoyl chloride
• InChI: InChI=1S/C5H5BrClNO3/c1-11-8-4(5(7)10)3(9)2-6/h2H2,1H3
• InChI Key: STQLBWSBVJOFBE-UHFFFAOYSA-N
• SMILES: CON=C(C(=O)CBr)C(=O)Cl
• synonyms: 4-BROMO-2-(METHOXYIMINO)-3-OXOBUTYRYLCHLORIDE

Description

4-Bromo-2-(methoxyimino)-3-oxobutanoyl chloride, also known as 4-Bromo-2-(methoxyimino)-3-oxobutanoyl chloride, is a useful research compound. Its molecular formula is C5H5BrClNO3 and its molecular weight is 242.453. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In 15 ml of methylene chloride was dissolved 2.02 g of 4-bromo-2-methoxyimino-3-oxobutyric acid, followed by addition of 2.06 g of phosphorus pentachloride in small portions at 0°-5° C. The mixture was stirred at the same temperature for 5 minutes and, then, at 20°-25° C. for 1 hour, after which it was concentrated under reduced pressure. To the residue was added 20 ml of hexane and the mixture was stirred for a while and allowed to stand. The supernatant was concentrated under reduced pressure to give 2.1 g of 4-bromo-2-methoxyimino-3-oxobutyryl chloride as oil. Yield 96%.

Synthesis routes and methods II

Procedure details

4-bromo-2-methoxyimino-3-oxobutyric acid (2.57 g) is added to methylene chloride (20 ml) and the solution is cooled to −20° C. Phosphorous pentachloride (2.5 g) is added in small lots over a period of 5 min while maintaining the temperature between −20° C. and −15° C. Thereafter, the temperature is slowly raised to −5° C. and the reaction mass is stirred at −5° C. to 0° C. until the starting material's absence is noted with TLC in about 30 mins. Aqueous workup was done to remove inorganic impurities and byproducts and the organic layer was dried over anhydrous sodium sulfate. This solution is taken as is for the next stage.